8,8-dimethyl-2-((4-nitrobenzyl)thio)-5-(pyridin-4-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione
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Description
8,8-dimethyl-2-((4-nitrobenzyl)thio)-5-(pyridin-4-yl)-7,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,5H)-dione is a useful research compound. Its molecular formula is C25H23N5O4S and its molecular weight is 489.55. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Studies on related quinoline and pyrimidine derivatives highlight advancements in synthetic methodologies and chemical properties. For example, Yokoyama (1978) detailed the synthesis of dimethyl substituted pyrido[2,1-b]pyrido[1′,2′:1,2]pyrimido[4,5-g]quinazoline derivatives, indicating a broad interest in similar quinoline and pyrimidine frameworks for their diverse applications in chemical synthesis (Yokoyama, 1978). Hovsepyan et al. (2018) discussed a three-component one-pot synthesis approach for new pyrimido[4,5-b]quinoline derivatives, showcasing the chemical versatility and potential for creating complex molecules with biological relevance (Hovsepyan et al., 2018).
Potential Biological Activities
Diab et al. (2021) explored the synthesis of bis(sulfanediyl)bis(tetrahydropyrimido[4,5-b]quinoline-4,6-diones) linked to various cores, indicating research into compounds with potential biological activities, such as pharmaceuticals or materials with unique optical properties (Diab et al., 2021).
Advanced Materials and Molecular Engineering
Research by Ragheb et al. (2022) on the synthesis and biological interactions of bis(sulfanediyl)bis(tetrahydro-5-deazaflavin) analogs hints at the exploration of such compounds in materials science and drug design, focusing on interactions with DNA and proteins for therapeutic applications (Ragheb et al., 2022).
Mechanistic Studies and Catalysis
Research by Sako et al. (2000) on labeled pyrimidine dione oxides suggests interest in mechanistic studies and catalysis, providing insights into reaction pathways and the generation of novel compounds with potential application in synthesis and medicinal chemistry (Sako et al., 2000).
properties
IUPAC Name |
8,8-dimethyl-2-[(4-nitrophenyl)methylsulfanyl]-5-pyridin-4-yl-5,7,9,10-tetrahydro-3H-pyrimido[4,5-b]quinoline-4,6-dione |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H23N5O4S/c1-25(2)11-17-20(18(31)12-25)19(15-7-9-26-10-8-15)21-22(27-17)28-24(29-23(21)32)35-13-14-3-5-16(6-4-14)30(33)34/h3-10,19H,11-13H2,1-2H3,(H2,27,28,29,32) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WMMDUVCXJBDKEZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CC2=C(C(C3=C(N2)N=C(NC3=O)SCC4=CC=C(C=C4)[N+](=O)[O-])C5=CC=NC=C5)C(=O)C1)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H23N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
489.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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